Cas no 870461-39-5 (tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate)

tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate structure
870461-39-5 structure
Product Name:tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate
CAS No:870461-39-5
MF:C12H24N2O2
MW:228.331163406372
MDL:MFCD28344023
CID:1861134
Update Time:2023-11-20

tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [[(1R,3S)-3-aminocyclohexyl]methyl]-, 1,1-dimethylethylester, rel-
    • tert-butyl [(cis-3-aminocyclohexyl)methyl]carbamate
    • tert-Butyl ((cis-3-aminocyclohexyl)methyl)carbamate
    • t-Butyl [(cis-3-aminocyclohexyl)methyl]carbamate
    • tert-butyl N-[[(1R,3S)-3-aminocyclohexyl]methyl]carbamate
    • tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate
    • MDL: MFCD28344023
    • Inchi: 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-8-9-5-4-6-10(13)7-9/h9-10H,4-8,13H2,1-3H3,(H,14,15)/t9-,10+/m1/s1
    • InChI Key: WFNGGMDLHFWFRK-ZJUUUORDSA-N
    • SMILES: O(C(C)(C)C)C(NC[C@@H]1CCC[C@@H](C1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 236
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.4

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 338.7±15.0 °C at 760 mmHg
  • Flash Point: 161.8±27.9 °C

tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate Security Information

tert-butyl N-[[cis-3-aminocyclohexyl]methyl]carbamate Pricemore >>

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